Cas no 80121-60-4 (1-Aminoadamantane,3,5-diethyl)

1-Aminoadamantane,3,5-diethyl structure
1-Aminoadamantane,3,5-diethyl structure
Product Name:1-Aminoadamantane,3,5-diethyl
CAS No:80121-60-4
MF:C14H25N
MW:207.355004072189
CID:2705711
PubChem ID:10013264
Update Time:2025-04-21

1-Aminoadamantane,3,5-diethyl Chemical and Physical Properties

Names and Identifiers

    • 1-AMINOADAMANTANE,3,5-DIETHYL
    • SCHEMBL292823
    • DTXSID30874630
    • 80121-60-4
    • DTXCID901012756
    • 3,5-diethyladamantan-1-amine
    • CHEMBL341050
    • 1-Aminoadamantane,3,5-diethyl
    • Inchi: 1S/C14H25N/c1-3-12-5-11-6-13(4-2,8-12)10-14(15,7-11)9-12/h11H,3-10,15H2,1-2H3
    • InChI Key: SUVNEFNZAWETBP-UHFFFAOYSA-N
    • SMILES: NC12CC3CC(CC)(C1)CC(CC)(C3)C2

Computed Properties

  • Exact Mass: 207.198699802Da
  • Monoisotopic Mass: 207.198699802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26Ų
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